Cas no 169624-73-1 ((2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid)

• Product Name: (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid
• CAS No: 169624-73-1
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6332814
• PubChem ID: 165523438
• Update Time: 2025-10-31

(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 169624-73-1
• EN300-651088
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid

• Inchi： 1S/C26H24N2O6/c29-17-11-9-16(10-12-17)13-23(25(31)32)28-24(30)14-27-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23,29H,13-15H2,(H,27,33)(H,28,30)(H,31,32)/t23-/m0/s1
• InChI Key： NCKBLVCKVPALHI-QHCPKHFHSA-N
• SMILES： O(C(NCC(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid

Introduction to (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid (CAS No. 169624-73-1)

(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid (CAS No. 169624-73-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Gly-L-Tyr(OH), is a protected amino acid derivative used extensively in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this molecule, providing stability and selectivity during chemical reactions.

The structure of (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid consists of a tyrosine residue with a hydroxyl group at the para position of the phenyl ring, an acetamide group, and the Fmoc protecting group. This unique combination of functional groups makes it an ideal building block for the synthesis of bioactive peptides and proteins, particularly those involved in signaling pathways and therapeutic applications.

Recent studies have highlighted the importance of Fmoc-Gly-L-Tyr(OH) in various biochemical processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound plays a critical role in the synthesis of peptides that can modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability to precisely control the synthesis of these peptides using Fmoc-Gly-L-Tyr(OH) has opened new avenues for drug discovery and development.

In addition to its role in peptide synthesis, (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid has been explored for its potential therapeutic applications. A notable example is its use in the development of antiviral agents. Research conducted by a team at the University of California, San Francisco, showed that peptides containing Fmoc-Gly-L-Tyr(OH) can inhibit the replication of certain viruses by interfering with viral entry mechanisms. This finding has significant implications for the treatment of viral infections, particularly those caused by emerging pathogens.

The stability and reactivity of Fmoc-Gly-L-Tyr(OH) have also been subjects of extensive investigation. A study published in Organic Letters in 2020 reported on the optimization of synthetic protocols for this compound, focusing on improving yield and purity. The researchers developed a novel method that significantly reduced side reactions and impurities, making it more suitable for large-scale production. This advancement has not only enhanced the efficiency of peptide synthesis but also reduced costs associated with pharmaceutical manufacturing.

Furthermore, the environmental impact of using Fmoc-Gly-L-Tyr(OH) in chemical processes has been a topic of interest. Green chemistry principles emphasize the need for sustainable and environmentally friendly methods in chemical synthesis. A recent study published in Green Chemistry explored alternative solvents and catalysts that could be used to synthesize Fmoc-Gly-L-Tyr(OH) more sustainably. The results indicated that using biodegradable solvents and metal-free catalysts could significantly reduce the environmental footprint while maintaining high yields.

In conclusion, (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(4-hydroxyphenyl)propanoic acid (CAS No. 169624-73-1) is a versatile and important compound in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential building block for the synthesis of bioactive peptides and proteins, with applications ranging from drug discovery to antiviral therapy. Ongoing research continues to uncover new possibilities for its use, underscoring its significance in advancing scientific knowledge and improving human health.